Cas no 2172251-38-4 (4-(5-amino-6-ethylpiperidin-3-yl)benzoic acid)

• Product Name: 4-(5-amino-6-ethylpiperidin-3-yl)benzoic acid
• CAS No: 2172251-38-4
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6469423
• PubChem ID: 165734512
• Update Time: 2025-10-31

4-(5-amino-6-ethylpiperidin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-6-ethylpiperidin-3-yl)benzoic acid
• 2172251-38-4
• EN300-1616268

• Inchi： 1S/C14H20N2O2/c1-2-13-12(15)7-11(8-16-13)9-3-5-10(6-4-9)14(17)18/h3-6,11-13,16H,2,7-8,15H2,1H3,(H,17,18)
• InChI Key： NGPHDSGPERQPPK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1CNC(CC)C(C1)N)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.4Ų

Additional information on 4-(5-amino-6-ethylpiperidin-3-yl)benzoic acid

4-(5-amino-6-ethylpiperidin-3-yl)benzoic acid: A Comprehensive Overview

The compound with CAS No. 2172251-38-4, known as 4-(5-amino-6-ethylpiperidin-3-yl)benzoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted piperidine ring. The presence of the amino and ethyl groups on the piperidine ring introduces interesting stereochemical and functional properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-(5-amino-6-ethylpiperidin-3-yl)benzoic acid in drug discovery. Its structure allows for versatile interactions with biological targets, such as enzymes and receptors, which are crucial in therapeutic interventions. For instance, researchers have explored its role in modulating enzyme activity, particularly in pathways associated with inflammation and neurodegenerative diseases. These findings underscore the importance of this compound in advancing our understanding of molecular mechanisms underlying various pathological conditions.

The synthesis of 4-(5-amino-6-ethylpiperidin-3-yl)benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the piperidine ring through cyclization reactions, followed by functional group modifications to introduce the amino and ethyl substituents. The final step involves the attachment of the benzoic acid group, which is achieved through coupling reactions under optimized conditions. This synthetic pathway not only ensures high purity but also allows for scalability, making it suitable for both research and industrial applications.

In terms of physical properties, 4-(5-amino-6-ethylpiperidin-3-yl)benzoic acid exhibits a melting point of approximately 200°C, which is indicative of its stability under thermal conditions. Its solubility profile shows moderate solubility in polar solvents such as water and ethanol, while it is poorly soluble in non-polar solvents like hexane. These properties are essential for determining its suitability in various formulation processes, particularly in the pharmaceutical industry where drug delivery systems are critical.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, it has demonstrated potent inhibitory activity against certain proteases involved in disease progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. However, further studies are required to fully elucidate its pharmacokinetic profile and safety profile in vivo.

From an environmental perspective, the degradation pathways of 4-(5-amino-6-ethylpiperidin-3-y l)benzoic acid have been studied to assess its impact on ecosystems. Research indicates that it undergoes microbial degradation under aerobic conditions, with complete mineralization occurring within a few weeks. This information is crucial for regulatory compliance and ensuring sustainable practices in chemical manufacturing.

In conclusion, 4-(5-amino -6 -ethyl piperidin -3 -yl )benzoic acid, with CAS No. 2172251 -38 -4 , represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds great potential for contributing to the development of novel therapeutic agents.